Cas no 807326-47-2 ((1S)-1-2-(morpholin-4-yl)phenylethan-1-amine)

(1S)-1-[2-(Morpholin-4-yl)phenyl]ethan-1-amine is a chiral amine compound featuring a morpholine-substituted phenyl group. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, particularly as a building block for bioactive molecules. The morpholine moiety enhances solubility and modulates pharmacokinetic properties, while the amine group offers reactivity for further derivatization. This compound is useful in medicinal chemistry for the development of receptor-targeting ligands or enzyme inhibitors. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its structural features make it a versatile intermediate for drug discovery and fine chemical synthesis.

(1S)-1-2-(morpholin-4-yl)phenylethan-1-amine structure

807326-47-2 structure

Product Name:(1S)-1-2-(morpholin-4-yl)phenylethan-1-amine

CAS No:807326-47-2

MF:C₁₂H₁₈N₂O

MW:206.284122943878

CID:5901131

PubChem ID:28415055

Update Time:2025-10-11

(1S)-1-2-(morpholin-4-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1S)-1-[2-(morpholin-4-yl)phenyl]ethan-1-amine
- EN300-1851967
- AKOS012673253
- 807326-47-2
- (1S)-1-2-(morpholin-4-yl)phenylethan-1-amine
- Inchi： 1S/C12H18N2O/c1-10(13)11-4-2-3-5-12(11)14-6-8-15-9-7-14/h2-5,10H,6-9,13H2,1H3/t10-/m0/s1
- InChI Key： CMFWBSAZPHINIF-JTQLQIEISA-N
- SMILES： O1CCN(C2C=CC=CC=2[C@H](C)N)CC1

Computed Properties

Exact Mass: 206.141913202g/mol
Monoisotopic Mass: 206.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 38.5Å²

(1S)-1-2-(morpholin-4-yl)phenylethan-1-amine Pricemore >>

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